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Compound of Interest

Compound Name: Humulane

Cat. No.: B1235185 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling α-Humulene (also known as Humulane), including operational and disposal plans.

Adherence to these procedural guidelines is critical for minimizing risks and ensuring a safe

laboratory environment.

α-Humulene, a naturally occurring sesquiterpene, is recognized for its earthy, woody aroma

and is found in a variety of plants, including hops and cannabis.[1][2][3][4] While it has various

applications, proper handling is crucial due to its potential hazards. Safety Data Sheets (SDS)

classify α-Humulene as a substance that can cause skin irritation, serious eye irritation, and

may cause respiratory irritation.[5][6] It is also a combustible liquid.[7]

Personal Protective Equipment (PPE) and
Engineering Controls
A thorough hazard assessment should be conducted to determine the necessary PPE for any

given procedure involving α-Humulene.[8] The following table summarizes the recommended

PPE and engineering controls.
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Control Type Specification Purpose

Ventilation
Use in a well-ventilated area

with local exhaust.

To minimize inhalation of

vapors.[7]

Eye Protection Safety goggles or glasses.
To protect against eye

irritation.[5][6][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and protective

clothing.

To prevent skin contact and

irritation.[5][6][7]

Respiratory

Respirator with an appropriate

filter if ventilation is

inadequate.

To prevent respiratory tract

irritation.[7][9]

Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of α-Humulene and

preventing accidents.

Handling:

Avoid breathing vapors or mist.[5][6]

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[10]

Use non-sparking tools.[11]

Wash hands thoroughly after handling.[11]

Storage:

Keep the container tightly closed.[7]

Store in a dry, cool, and well-ventilated place.[12]
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Store away from strong oxidizing agents, strong acids, and strong bases.[7][11]

Emergency and First Aid Measures
In the event of exposure or a spill, immediate and appropriate action is necessary.

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[6][7]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If irritation

persists, seek medical advice.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention

if irritation persists.[6][7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical advice.[7]

Fire
Use dry chemical, foam, or carbon dioxide

extinguishers. Water spray can also be used.[7]

Spill

Absorb with inert material (e.g., sand, earth) and

collect in a suitable container for disposal.

Ensure adequate ventilation and eliminate all

ignition sources.[7]

Disposal Plan
Dispose of α-Humulene and its containers in accordance with all applicable local, regional, and

national regulations.[6][7] Do not allow the product to enter drains or waterways, as it can be

hazardous to aquatic life.[5]

Experimental Workflow for Safe Handling
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The following diagram outlines the standard operating procedure for safely handling α-

Humulene in a laboratory setting.

Safe Handling Workflow for α-Humulene

Preparation

Handling

Cleanup & Disposal

Post-Procedure

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Gather Materials & α-Humulene

Weigh/Measure α-Humulene

Proceed to Handling

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Procedure Complete

Dispose of Waste in Designated Container

Remove and Dispose of PPE

Cleanup Complete

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for the safe handling of α-Humulene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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